Cas no 1469-73-4 (4-Methyl-1,3,2-dioxathiolane 2-Oxide (mixture of isomers))

• Product Name: 4-Methyl-1,3,2-dioxathiolane 2-Oxide (mixture of isomers)
• CAS No: 1469-73-4
• MF: C₃H₆O₃S
• MW: 122.142940044403
• MDL: MFCD00041209
• CID: 157308
• PubChem ID: 253660387
• Update Time: 2025-04-19

4-Methyl-1,3,2-dioxathiolane 2-Oxide (mixture of isomers) Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiolane,4-methyl-, 2-oxide
• 4-methyl-1,3,2-dioxathiolane 2-oxide
• 4-Methyl-1,3,2-dioxathiolane 2-Oxide (mixture of isomers)
• 1,2-Propanediol sulfite
• 1,2-Propanediol, cyclic sulfite
• 1,2-Propylene glycol sulfite
• 1,2-propylene sulfite
• 4-methyl-(1,3,2)-dioxathian-2-oxide
• 4-methyl-[1,3,2]dioxathiolane 2-oxide
• 4-methyl-2-oxo-1,3,2-dioxathiolane
• 4-methylethylene sulphite
• Cyclic propylene sulfite
• Propane-1,2-cyclic sulfite
• propylene sulfite
• Propylene sulfite (C3H6O2)SO
• sulfurous acid propylene ester
• Sulfurous acid, cyclic propylene ester
• 1,2-Propanediol Cyclic Sulfite (mixture of isomers)
• 1,2-Propyleneglycol Sulfite (mixture of isomers)
• 1,2-Propylene Sulfite (mixture of isomers)
• NSC 44145
• NSC 525703
• 4-Methyl-1,3-dioxa-2-thia(IV)cyclopentan-2-one
• 1,3,2-Dioxathiolane, 4-methyl-, 2-oxide
• SULFUROUS ACID, CYCLIC ESTER with 1,2-PROPANEDIOL
• WLN: T6OSOTJ BO
• Sulfurous acid,2-propanediol
• 1,2-Di
• 1,2-Propanediol cyclic sulfite
• PS
• 1,2-PROPYLENEGLYCOL SULFITE
• 1,2-Propyleneglycol sulfite, >=98%
• NCI60_004285
• 1,3,2-Dioxathiolane, 4-methyl-, 2-oxide, trans-
• AI3-22919
• A884475
• Propane 1,2-Cyclic Sulfite
• 1,2-Dioxathiolane, 4-methyl-, 2-oxide
• 4-Methyl-1,3,2lambda~4~-dioxathiolan-2-one
• CHEMBL1980710
• MFCD00041209
• NSC-44145
• 4-Methyl-1,3,2-dioxathiolane2-oxide
• D91602
• 4-METHYL-1,3,2??-DIOXATHIOLAN-2-ONE
• 4-Methyl-1,3,2-dioxathiolane 2-oxide #
• 40811-14-1
• SCHEMBL126716
• AKOS006273771
• DTXSID80932956
• NSC44145
• AS-64052
• M2471
• NSC-525703
• SJHAYVFVKRXMKG-UHFFFAOYSA-N
• 1469-73-4
• NSC525703
• 1006381-02-7
• DB-241968
• (4R)-4-methyl-1,3,2-dioxathiolane 2-oxide
• (4S)-4-methyl-1,3,2-dioxathiolane 2-oxide
• 221370-80-5

• MDL： MFCD00041209
• Inchi： 1S/C3H6O3S/c1-3-2-5-7(4)6-3/h3H,2H2,1H3
• InChI Key： SJHAYVFVKRXMKG-UHFFFAOYSA-N
• SMILES： S1(=O)OCC(C)O1

Computed Properties

• Exact Mass: 122.00378
• Monoisotopic Mass: 122.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 0.4

Experimental Properties

• Density: 1.293 at 25 °C
• Boiling Point: 40°C/5mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.437
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 35.53
• LogP: 0.86610
• Vapor Pressure: 1.6±0.3 mmHg at 25°C

4-Methyl-1,3,2-dioxathiolane 2-Oxide (mixture of isomers) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-36/37
• RTECS：WT3500000
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic sulfites Sulfite esters